Cas no 2680857-27-4 (3-{methyl1-(2,2,2-trifluoroacetyl)piperidin-4-ylamino}propanoic acid)

• Product Name: 3-{methyl1-(2,2,2-trifluoroacetyl)piperidin-4-ylamino}propanoic acid
• CAS No: 2680857-27-4
• MF: C₁₁H₁₇F₃N₂O₃
• MW: 282.259493589401
• CID: 5635294
• PubChem ID: 165920301
• Update Time: 2025-10-19

3-{methyl1-(2,2,2-trifluoroacetyl)piperidin-4-ylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680857-27-4
• EN300-28286402
• 3-{methyl[1-(2,2,2-trifluoroacetyl)piperidin-4-yl]amino}propanoic acid
• 3-{methyl1-(2,2,2-trifluoroacetyl)piperidin-4-ylamino}propanoic acid

• Inchi： 1S/C11H17F3N2O3/c1-15(5-4-9(17)18)8-2-6-16(7-3-8)10(19)11(12,13)14/h8H,2-7H2,1H3,(H,17,18)
• InChI Key： QMYXPVRQSFKXNM-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC(CC1)N(C)CCC(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 282.11912689g/mol
• Monoisotopic Mass: 282.11912689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 60.8Ų

Additional information on 3-{methyl1-(2,2,2-trifluoroacetyl)piperidin-4-ylamino}propanoic acid

Introduction to 3-{methyl1-(2,2,2-trifluoroacetyl)piperidin-4-ylamino}propanoic acid (CAS No. 2680857-27-4)

3-{methyl1-(2,2,2-trifluoroacetyl)piperidin-4-ylamino}propanoic acid, identified by its Chemical Abstracts Service (CAS) number 2680857-27-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its piperidine core and functionalized side chains, which make it a promising candidate for various biochemical applications. The presence of a methyl1-(2,2,2-trifluoroacetyl)piperidin-4-yl moiety introduces unique electronic and steric properties, enhancing its potential as a building block in drug discovery and development.

The structure of this compound exhibits a high degree of complexity, which is reflected in its intricate arrangement of atoms and functional groups. The piperidin-4-ylamino part of the molecule serves as a key pharmacophore, facilitating interactions with biological targets such as enzymes and receptors. This feature is particularly relevant in the design of small-molecule inhibitors and modulators. Additionally, the trifluoroacetyl group appended to the methyl-substituted piperidine ring contributes to the compound's lipophilicity and metabolic stability, making it an attractive candidate for further optimization.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage advanced chemical scaffolds like 3-{methyl1-(2,2,2-trifluoroacetyl)piperidin-4-ylamino}propanoic acid. The pharmaceutical industry has been actively exploring its potential in addressing various therapeutic areas, including central nervous system disorders, oncology, and inflammatory diseases. The unique combination of structural features in this compound allows for fine-tuning of its pharmacokinetic and pharmacodynamic properties, which is crucial for achieving optimal therapeutic efficacy.

One of the most compelling aspects of this compound is its versatility in chemical modifications. Researchers have been investigating various derivatives to enhance its biological activity and reduce potential side effects. For instance, modifications to the methyl1-(2,2,2-trifluoroacetyl)piperidin-4-ylamino group have shown promise in improving binding affinity to target proteins. These studies highlight the importance of structure-activity relationships (SAR) in optimizing drug candidates.

The synthesis of 3-{methyl1-(2,2,2-trifluoroacetyl)piperidin-4-ylamino}propanoic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as solid-phase synthesis and flow chemistry have been particularly useful in streamlining the production process. These advancements not only improve efficiency but also allow for scalable manufacturing, which is essential for commercialization.

Recent scientific literature has reported several interesting findings regarding the biological activity of this compound. Studies have demonstrated its potential as an inhibitor of specific enzymes implicated in disease pathways. For example, research suggests that derivatives of this molecule may exhibit inhibitory effects on kinases and proteases involved in cancer progression. Such findings underscore the importance of continued investigation into its therapeutic applications.

The drug discovery pipeline has seen significant advancements with the integration of computational chemistry and high-throughput screening techniques. These tools have enabled researchers to rapidly evaluate the biological potential of compounds like 3-{methyl1-(2,2,2-trifluoroacetyl)piperidin-4-ylamino}propanoic acid, expediting the identification of lead candidates for further development. The combination of experimental data with computational modeling has provided valuable insights into the molecular interactions governing biological responses.

In conclusion,3-{methyl1-(2,2,2-trifluoroacetyl)piperidin-4-ylamino}propanoic acid (CAS No. 2680857-27-4) represents a promising entity in pharmaceutical research with its unique structural features and diverse biological applications. Ongoing studies continue to uncover new possibilities for its use in developing novel therapeutic agents. As our understanding of molecular interactions evolves,this compound is poised to play a significant role in addressing unmet medical needs across multiple therapeutic domains.